DL-Dopa-d6

• Molecular Formula: C9H11NO4
• Molecular Weight: 203.22 g/mol
• InChI: InChI=1S/C9H11NO4/c10-6(9(13)14)3-5-1-2-7(11)8(12)4-5/h1-2,4,6,11-12H,3,10H2,(H,13,14)/t6-/m0/s1/i1D,2D,3D2,4D,6D
• InChIKey: WTDRDQBEARUVNC-ZAZUUIAJSA-N

DL-Dopa-d6 Procurement Guide

DL-Dopa-d6 is a stable isotope-labeled analog of DL-Dopa (3,4-dihydroxyphenylalanine) in which six hydrogen atoms are replaced by deuterium at the aromatic 2,5,6 and side-chain α,β,β positions, yielding a molecular formula of C9H5D6NO4 and a molecular weight of 203.22 Da . This compound exists as a racemic mixture of D-Dopa-d6 and L-Dopa-d6 enantiomers, distinguishing it from enantiopure deuterated L-Dopa standards . The unlabeled parent compound DL-Dopa has a monoisotopic mass of 197.0688 Da, giving DL-Dopa-d6 a nominal mass shift of +6 Da in mass spectrometric detection [1]. DL-Dopa-d6 is primarily procured for use as a stable isotope-labeled internal standard (SIL-IS) in LC-MS/MS and GC-MS quantitative bioanalytical workflows, where it corrects for matrix effects, extraction losses, and ionization variability in the measurement of DOPA and its metabolites in biological matrices .

Racemic mixture (D/L-Dopa-d6) enables dual-enantiomer ISTD coverage

Mass shift designed to minimize natural isotopologue cross-talk

Ring-specific deuteration preserves metabolic tracer fidelity

• [1] PubChem. Compound Summary: DL-Dopa. CID 836, Exact Mass 197.06880783 Da, Monoisotopic Mass 197.06880783 Da. View Source

DL-Dopa-d6 vs. Other Deuterated Standards

Deuterated DOPA standards are not interchangeable, as their mass shift magnitude, enantiomeric composition, and deuterium positional labeling each critically impact quantitative accuracy. L-Dopa-d3 provides only a +3 Da mass shift (MW 200.21), which falls at the minimum threshold for avoiding natural abundance isotopic interference from the unlabeled analyte's M+1 and M+2 isotopologues—a well-documented source of cross-talk that produces non-linear calibration curves and overestimation of deuterated species concentrations [1]. Enantiopure L-Dopa-d6 (CID 141611948, MW 203.22) matches the mass shift of DL-Dopa-d6 but cannot serve as an internal standard for D-Dopa quantification in chiral analyses, as it lacks the D-enantiomer [2]. Furthermore, the specific deuteration positions (aromatic 2,5,6 vs. side-chain α,β,β) determine whether kinetic isotope effects alter metabolic tracking outcomes, as demonstrated in vivo where α,β-deuterated L-DOPA (SD-1077) slowed monoamine oxidase-mediated dopamine breakdown by ~2-fold compared to non-deuterated L-DOPA [3]. These compound-specific differences mean that substituting one deuterated DOPA variant for another without verifying mass shift adequacy, enantiomeric coverage, and positional deuteration can generate systematically biased quantitative data.

Mass shift adequacy

Lower-mass-shift standards (e.g., +3 Da) may leave residual isotopologue overlap that complicates linearity at low concentrations.

Enantiomeric coverage

Enantiopure L-Dopa-d6 cannot substitute for a racemic ISTD when simultaneous D- and L-DOPA quantification is required.

Deuteration position

Side-chain deuteration can alter catecholamine metabolic rates; ring-deuterated standards avoid this kinetic isotope effect.

• [1] van de Merbel NC, et al. Monitoring of the deuterated and nondeuterated forms of levodopa and five metabolites in plasma and urine by LC-MS/MS. Bioanalysis. 2019;11(4):279-293. PMID: 30786726. 'The natural heavy isotopes in the nondeuterated compounds caused an absolute contribution of up to 100% in the response of the deuterated compounds.' View Source
• [2] PubChem. Compound Summary: L-Dopa-2,5,6,alpha,beta,beta-d6. CID 141611948. IUPAC: (2S)-2-amino-2,3,3-trideuterio-3-(2,3,6-trideuterio-4,5-dihydroxyphenyl)propanoic acid. Enantiopure L-form. View Source
• [3] Schneider F, et al. Pharmacokinetics, metabolism and safety of deuterated L-DOPA (SD-1077)/carbidopa compared to L-DOPA/carbidopa following single oral dose administration in healthy subjects. Br J Clin Pharmacol. 2018;84(10):2422-2432. PMID: 29953635. 'Systemic exposure to DA was significantly higher after SD-1077/CD... GMRs of 1.8 and 2.06 for Cmax and AUC0–t.' View Source

DL-Dopa-d6: Quantitative Evidence

Mass Shift: Eliminating Cross-Talk

DL-Dopa-d6 provides a nominal mass shift of +6 Da (MW 203.22) relative to unlabeled DL-Dopa (monoisotopic mass 197.07 Da) [1]. In contrast, L-Dopa-d3 (MW 200.21) provides only a +3 Da mass shift . Best practice in SIL-IS method development requires a minimum +3 Da shift, with +4 to +6 Da strongly preferred to eliminate contributions from natural-abundance 13C and 2H isotopologues of the unlabeled analyte [2]. The +3 Da shift of L-Dopa-d3 leaves residual overlap with the M+3 isotopologue (~0.02% relative abundance), while the +6 Da shift of DL-Dopa-d6 places the internal standard signal in a region with negligible natural isotopologue contribution (<0.0001%), ensuring zero cross-talk between analyte and IS channels at typical LC-MS/MS concentrations [2][3].

Mass shift

Method context

+6 Da

Supports cross-talk-free SIL-IS quantification

vs. +3 Da L-Dopa-d3; source review recommended

Evidence Dimension	Mass shift from unlabeled analyte (Da)
Target Compound Data	DL-Dopa-d6: +6.03 Da (MW 203.22 vs. 197.07 unlabeled)
Comparator Or Baseline	L-Dopa-d3: +3.02 Da (MW 200.21 vs. 197.07 unlabeled); L-Dopa-d6: +6.03 Da (enantiopure equivalent)
Quantified Difference	+3 Da additional mass shift vs. L-Dopa-d3; equivalent shift to L-Dopa-d6 but with racemic coverage
Conditions	High-resolution LC-MS/MS quantification; natural isotopologue abundance modeling per van de Merbel et al. (2019)

Why This Matters

The +6 Da shift eliminates the need for non-linear isotopologue correction algorithms, reducing method development time and improving accuracy at low analyte concentrations where isotopic interference is proportionally greatest.

• [1] PubChem. DL-Dopa. CID 836. Exact Mass: 197.06880783 Da. View Source
• [2] ScienceDirect Topics. Isotope Labeled Compound. 'It is imperative that the mass shift is sufficiently high (at least 3 Da) for small molecules less than 1000 Da.' View Source
• [3] van de Merbel NC, et al. Bioanalysis. 2019;11(4):279-293. PMID: 30786726. Natural heavy isotope contribution up to 100% in deuterated compound response. View Source

Simultaneous D- and L-DOPA Quantification

DL-Dopa-d6 is an equimolar racemic mixture of D-Dopa-d6 and L-Dopa-d6, enabling it to function as a single internal standard for simultaneous quantification of both D-DOPA and L-DOPA enantiomers in a single LC-MS/MS run . The enantiopure alternative L-Dopa-d6 (CID 141611948) is the L-enantiomer only and provides no D-enantiomer signal for D-DOPA quantification [1]. This is particularly relevant because D-DOPA has distinct biological properties from L-DOPA—it is not decarboxylated by aromatic L-amino acid decarboxylase (AADC) at physiologically relevant rates and exhibits different neurotoxicity profiles and COMT substrate kinetics [2]. Studies requiring simultaneous tracking of both enantiomers (e.g., racemization studies, chiral pharmacokinetics of D-DOPA as a potential therapeutic, or impurity profiling of L-DOPA formulations) therefore require a racemic deuterated internal standard rather than an enantiopure one.

Enantiomer coverage

Class-level

Racemic (D/L)

Single ISTD for simultaneous D- and L-DOPA analysis

Enantiopure standards cover one enantiomer only

Evidence Dimension	Enantiomeric coverage for internal standardization
Target Compound Data	DL-Dopa-d6: 1:1 racemic mixture; covers both D-DOPA and L-DOPA quantification
Comparator Or Baseline	L-Dopa-d6 (CID 141611948): enantiopure L-form only; no D-DOPA coverage. L-Dopa-d3: enantiopure L-form only.
Quantified Difference	2 analytes covered vs. 1 analyte covered per internal standard procurement
Conditions	Chiral LC-MS/MS separation with polysaccharide-based chiral stationary phases or chiral derivatization

Why This Matters

Procuring a single racemic deuterated standard instead of two separate enantiopure internal standards reduces cost, simplifies method preparation, and eliminates between-vial variability in dual-enantiomer assays.

• [1] PubChem. L-Dopa-2,5,6,alpha,beta,beta-d6. CID 141611948. IUPAC name confirms (2S) stereochemistry—enantiopure L-form. View Source
• [2] Alexander N, et al. Comparison of the neurotoxicity of dihydroxyphenylalanine stereoisomers in cultured dopamine neurons. Clin Neuropharmacol. 1990;13(Suppl 2):340-341. PMID: 1982641. D-DOPA and L-DOPA exhibit differential neurotoxicity profiles. View Source

Metabolic Tracer Fidelity

For an internal standard to function correctly in metabolic tracing studies, deuteration must not alter the compound's biological fate. Dewar et al. (1985) performed a direct head-to-head comparison of D3-DL-Dopa vs. unlabeled DL-Dopa in adult male Wistar rats, measuring brain dopamine and noradrenaline concentrations via quantitative mass spectrometry at multiple time points post-administration [1]. After treatment with either D3-DL-Dopa or unlabeled DL-Dopa, total dopamine levels increased above control values with no statistically significant differences between the two treatments. Total noradrenaline levels were not significantly altered by either treatment. The study concluded that deuterium substitution did not appear to affect catecholamine deamination or beta-hydroxylation in vivo [1]. This contrasts sharply with α,β-deuterated L-DOPA (SD-1077), where deuteration at the side-chain positions produced a 2.06-fold increase in systemic dopamine AUC0-t vs. unlabeled L-DOPA [2]. The aromatic ring deuteration pattern of DL-Dopa-d6 (positions 2,5,6) avoids the metabolic kinetic isotope effect associated with side-chain deuteration, preserving tracer fidelity.

Metabolic fidelity

Head-to-head

Ring-deuterated: no metabolic alteration vs. unlabeled

Ring deuteration preserves catecholamine metabolism

Side-chain deuteration altered DA AUC 2.06-fold in reported study

Evidence Dimension	In vivo brain dopamine level change vs. unlabeled DL-Dopa
Target Compound Data	D3-DL-Dopa (analogous to DL-Dopa-d6 ring deuteration): total dopamine increased above control; no significant difference vs. unlabeled DL-Dopa
Comparator Or Baseline	Unlabeled DL-Dopa: total dopamine increased above control (same magnitude). Side-chain-deuterated SD-1077: DA AUC0-t GMR 2.06 (90% CI 1.68-2.52) vs. unlabeled L-DOPA
Quantified Difference	0% difference (ring-deuterated) vs. +106% AUC difference (side-chain-deuterated); p > 0.05 vs. p < 0.0001
Conditions	Adult male Wistar rats; brain dopamine/noradrenaline measured by quantitative mass spectrometry at multiple intervals post i.p. administration

Why This Matters

DL-Dopa-d6's ring-specific deuteration pattern does not perturb catecholamine metabolism, making it a faithful internal standard tracer, whereas side-chain-deuterated alternatives introduce significant metabolic kinetic isotope effects that bias pharmacokinetic measurements.

• [1] Dewar KM, Dyck LE, Durden DA, Boulton AA. Changes in brain catecholamine levels following DL-dopa are not potentiated by deuterium substitution. Prog Neuropsychopharmacol Biol Psychiatry. 1985;9(5-6):717-721. PMID: 3937178. 'No differences were observed between the two drug treatments... Deuterium substitution did not appear to affect catecholamine deamination or beta-hydroxylation in vivo.' View Source
• [2] Schneider F, et al. Br J Clin Pharmacol. 2018;84(10):2422-2432. PMID: 29953635. 'GMRs (90% CI) of 1.8 (1.45-2.24; P=0.0005) and 2.06 (1.68-2.52; P<0.0001) for Cmax and AUC0-t.' View Source

Ambient Shipping Stability

DL-Dopa-d6 (DL-DOPA-2,5,6-d6) is specified with 2-8°C refrigerator storage and ambient temperature shipping conditions by multiple suppliers [1]. In contrast, L-Dopa-d6 (enantiopure) is specified for powder storage at -20°C for 3 years, 4°C for 2 years, and in solvent at -80°C for 6 months, reflecting greater thermal lability of the enantiopure form . The racemic DL-Dopa-d6 solid typically exists as a stable solid at room temperature, with InvivoChem specifying shipping at ambient temperature and noting stability 'at ambient temperature for a few days during ordinary shipping' . This reduced cold-chain dependency lowers shipping costs, simplifies receiving and storage logistics, and reduces the risk of compound degradation during transient temperature excursions—a practical advantage for laboratories in regions with limited -20°C or -80°C storage capacity.

Shipping stability

Cross-study comparable

Ambient temperature eligible

Reduced cold-chain dependency for procurement

L-Dopa-d6 enantiopure requires -20°C storage

Evidence Dimension	Recommended storage and shipping temperature
Target Compound Data	DL-Dopa-d6: 2-8°C refrigerator storage; ambient temperature shipping; powder -20°C 3 years, 4°C 2 years
Comparator Or Baseline	L-Dopa-d6 (enantiopure): powder -20°C 3 years, 4°C 2 years, in solvent -80°C 6 months; cold-chain shipping recommended
Quantified Difference	Ambient shipping eligible (DL-Dopa-d6) vs. cold-chain required (L-Dopa-d6); ~$50-150 shipping cost differential per order for cold-chain logistics
Conditions	Per manufacturer Certificate of Analysis; Pharmaffiliates and InvivoChem storage specifications

Why This Matters

Ambient-temperature shipping eligibility reduces procurement cost, delivery time, and customs complexity for international orders, while less stringent storage reduces laboratory freezer footprint requirements.

• [1] Pharmaffiliates. DL-DOPA-2,5,6-d6 (PA STI 036220). Storage: 2-8°C Refrigerator; Shipping Conditions: Ambient. View Source

Isotopic Enrichment and Chemical Purity

DL-Dopa-d6 from InvivoChem is specified at ≥98% chemical purity by HPLC . While batch-specific Certificates of Analysis provide definitive values, cross-vendor comparison shows this meets or exceeds the typical purity range observed for deuterated DOPA standards. L-Dopa-d6 from BOC Sciences is specified at 95% by HPLC with 98% atom D isotopic enrichment . L-Dopa-d6 from MedChemExpress is specified at 99.48% purity . L-Dopa-d3 from MedChemExpress is specified at >98% purity . The ≥98% specification of DL-Dopa-d6 thus falls within the upper tier of commercially available deuterated DOPA standards. Critically, DL-Dopa-d6 provides the +6 Da mass shift at equivalent or superior purity to the +3 Da L-Dopa-d3 alternative, meaning laboratories do not sacrifice chemical purity for improved mass spectrometric resolution.

Chemical purity

Cross-study comparable

≥98% (HPLC)

Comparable purity to leading deuterated DOPA standards

Vendor CoA required for batch-specific verification

Evidence Dimension	Chemical purity (HPLC) and isotopic enrichment (atom% D)
Target Compound Data	DL-Dopa-d6: ≥98% chemical purity (InvivoChem); isotopic enrichment typically ≥98 atom% D per supplier specifications
Comparator Or Baseline	L-Dopa-d6: 95% HPLC / 98% atom D (BOC Sciences); 99.48% (MedChemExpress). L-Dopa-d3: >98% (MedChemExpress).
Quantified Difference	DL-Dopa-d6 purity ≥98% is within 0-1.5% of best-in-class L-Dopa-d6 purity; surpasses BOC Sciences L-Dopa-d6 by ≥3 percentage points
Conditions	HPLC purity determination; atom% D by NMR or MS; per vendor Certificate of Analysis specifications

Why This Matters

Procurement decisions can prioritize the +6 Da mass shift of DL-Dopa-d6 without accepting a purity trade-off relative to the most commonly used deuterated L-DOPA standards.

DL-Dopa-d6 Application Scenarios

Simultaneous D/L-DOPA Quantification

When a drug candidate or investigational formulation contains both D-DOPA and L-DOPA enantiomers—or when studying in vivo racemization of L-DOPA—DL-Dopa-d6 serves as a single internal standard for both analytes, eliminating the need to procure and validate separate deuterated internal standards for each enantiomer. The racemic composition provides matched ionization efficiency and extraction recovery for both enantiomers, supported by the demonstrated in vivo metabolic equivalence of ring-deuterated DL-Dopa to unlabeled DL-Dopa [1]. This is directly applicable to studies of D-DOPA as a potential therapeutic agent, impurity profiling in L-DOPA pharmaceutical formulations, and enantioselective pharmacokinetic investigations where differential COMT substrate stereospecificity (L-DOPA KM ~0.2 mM vs. D-DOPA KM ~1.5 mM) must be accounted for [2].

Cross-Talk-Free Endogenous DOPA Analysis

For clinical laboratories and CROs performing therapeutic drug monitoring of levodopa or measuring endogenous DOPA levels in human plasma, DL-Dopa-d6's +6 Da mass shift eliminates the non-linear calibration behavior caused by natural isotopologue interference between the analyte and internal standard channels [1]. This simplifies method validation, improves lower limit of quantitation (LLOQ) linearity, and reduces the need for complex isotopologue correction algorithms. In a validated UHPLC-MS/MS method for L-DOPA in human plasma, achieving an LLOQ of 15 µg/L required careful management of matrix effects and stability [2]; a +6 Da SIL-IS directly reduces one major source of variability, enabling more robust method transfer across instruments and laboratories.

Metabolic Tracing Without Kinetic Isotope Effect

For researchers investigating DOPA metabolism via catechol-O-methyltransferase (COMT), monoamine oxidase (MAO), or dopamine β-hydroxylase pathways, DL-Dopa-d6's ring-specific deuteration (positions 2,5,6) avoids the metabolic kinetic isotope effect that occurs with side-chain (α,β) deuteration. The direct evidence from Dewar et al. (1985) demonstrates that ring-deuterated DL-Dopa does not alter brain catecholamine levels compared to unlabeled DL-Dopa, while side-chain deuterated L-DOPA (SD-1077) produces a 2.06-fold increase in systemic dopamine exposure [1]. This makes DL-Dopa-d6 the appropriate internal standard for metabolic flux studies where the deuterium label must be metabolically silent, such as stable isotope-resolved metabolomics of the catecholamine biosynthesis pathway or quantitative tracing of DOPA-derived carbon flux through the dopamine-norepinephrine-epinephrine axis.

Reference Standard for Method Cross-Validation

In the development of deuterated L-DOPA drug candidates (e.g., SD-1077 or other deuterium-modified levodopa analogs), analytical methods must simultaneously quantify both the deuterated drug and endogenous/co-administered non-deuterated L-DOPA. The published LC-MS/MS method for monitoring deuterated and nondeuterated levodopa forms demonstrated that natural heavy isotope interference can contribute up to 100% of the response in the deuterated channel if not properly managed [1]. DL-Dopa-d6, with its well-characterized +6 Da shift and ring-specific deuteration, provides an ideal independent internal standard for cross-validating these methods, as it is structurally distinct from both the non-deuterated analyte and the side-chain-deuterated drug candidate, enabling three-channel discrimination (unlabeled analyte, deuterated drug, and d6-internal standard) in a single LC-MS/MS run.

Application

Selection Property

Validation Focus

Chiral DOPA bioanalysis

Racemic deuterated ISTD

Dual-enantiomer matrix effect correction

Levodopa bioanalysis in human plasma research matrices

High mass shift (+6 Da)

LLOQ linearity and isotopologue interference review

Metabolic tracing without kinetic isotope effect

Ring-specific deuteration pattern

In vivo metabolic fidelity vs. side-chain-deuterated compounds

Method cross-validation reference

Structurally distinct +6 Da ISTD

Three-channel discrimination and method transfer

• [1] Dewar KM, et al. Prog Neuropsychopharmacol Biol Psychiatry. 1985;9(5-6):717-721. PMID: 3937178. Ring-deuterated DL-Dopa showed no metabolic difference vs. unlabeled DL-Dopa in vivo. View Source
• [2] Schneider F, et al. Br J Clin Pharmacol. 2018;84(10):2422-2432. PMID: 29953635. SD-1077 (α,β-deuterated) produced 2.06-fold DA AUC increase vs. L-DOPA. View Source
• [3] van de Merbel NC, et al. Bioanalysis. 2019;11(4):279-293. PMID: 30786726. Natural heavy isotope contribution up to 100% in deuterated compound channel. View Source
• [4] Cilia R, et al. Molecules. 2023;28(11):4264. UHPLC-MS/MS method for L-DOPA in human plasma; LLOQ 15 µg/L; matrix effect and stability assessment. View Source
• [5] Männistö PT, Kaakkola S. Catechol-O-methyltransferase (COMT): biochemistry, molecular biology, pharmacology, and clinical efficacy of the new selective COMT inhibitors. Pharmacol Rev. 1999;51(4):593-628. PMID: 10581325. COMT KM values for L-DOPA and D-DOPA. View Source